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Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of 2-Isopropoxyethanol. The information is curated for researchers, scientists, and

professionals in drug development who require precise data and established experimental

methodologies.

Core Physical and Chemical Properties
2-Isopropoxyethanol, also known as ethylene glycol monoisopropyl ether, is a colorless liquid

with a mild, ethereal odor.[1][2] It is a versatile solvent used in a variety of industrial

applications, including the manufacturing of paints, coatings, and cleaning products.[1][3]

Quantitative Physical and Chemical Data
The following tables summarize the key quantitative physical and chemical properties of 2-
Isopropoxyethanol.
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Property Value Reference

Molecular Formula C5H12O2 [2]

Molecular Weight 104.15 g/mol [2]

CAS Number 109-59-1 [1][2]

Appearance Colorless liquid [1]

Odor Mild, ethereal [2]

Physical Property Value Conditions Reference

Boiling Point 142 °C at 1013 hPa

Melting Point -60 °C

Density 0.903 g/cm³ at 20 °C [1]

Solubility in Water Miscible

Vapor Pressure 3.78 hPa at 20 °C

Flash Point 45 °C Closed Cup

Refractive Index 1.409 at 20 °C

Viscosity 2.7 mm²/s at 20 °C

Autoignition

Temperature
240 °C

Chemical Reactivity and Stability
2-Isopropoxyethanol is a stable compound under normal storage conditions. It is incompatible

with strong oxidizing agents, with which it can react violently.[1] Like other ethers, it may form

explosive peroxides upon exposure to air and light over time. It is also flammable.

Experimental Protocols
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This section details the standardized methodologies for determining the key physical properties

of 2-Isopropoxyethanol, as well as a representative protocol for its synthesis.

Determination of Physical Properties
The following are representative experimental protocols based on established standards for the

determination of the physical properties of liquid chemicals.

1. Boiling Point Determination (Adapted from ASTM D1120)

Principle: This method determines the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure.

Apparatus: A round-bottom flask, a condenser, a calibrated thermometer, a heating mantle,

and boiling chips.

Procedure:

Place a measured volume of 2-Isopropoxyethanol into the round-bottom flask along with

a few boiling chips.

Assemble the distillation apparatus with the thermometer bulb positioned at the level of the

side arm leading to the condenser.

Begin heating the flask gently with the heating mantle.

Record the temperature when the liquid begins to boil and a steady stream of condensate

is observed on the thermometer. This temperature is the boiling point.

Correct the observed boiling point for any deviation from standard atmospheric pressure.

2. Melting Point (Freezing Point) Determination (Adapted from OECD Guideline 102)

Principle: This method determines the temperature at which the solid and liquid phases of a

substance are in equilibrium.

Apparatus: A jacketed test tube, a cooling bath, a calibrated thermometer or thermocouple,

and a stirring device.
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Procedure:

Place the liquid sample of 2-Isopropoxyethanol in the test tube.

Immerse the test tube in a cooling bath capable of reaching temperatures below the

expected melting point.

Continuously stir the sample and monitor the temperature.

The temperature at which the first crystals appear and remain is recorded as the freezing

point (melting point). For supercooled liquids, the temperature may rise to a plateau after

crystallization begins; this plateau temperature is the freezing point.

3. Density Determination (Adapted from ASTM D4052)

Principle: This method utilizes a digital density meter that measures the oscillation period of

a U-shaped tube filled with the sample. The density is directly proportional to the square of

the oscillation period.

Apparatus: A digital density meter with a thermostatically controlled cell.

Procedure:

Calibrate the instrument with dry air and a reference standard of known density (e.g., pure

water).

Inject the 2-Isopropoxyethanol sample into the measurement cell, ensuring no air

bubbles are present.

Allow the sample to reach thermal equilibrium at the desired temperature (e.g., 20 °C).

The instrument will automatically measure the oscillation period and calculate the density

of the sample.

4. Viscosity Determination (Adapted from OECD Guideline 114)

Principle: This method measures the resistance of a fluid to flow. For Newtonian fluids like 2-
Isopropoxyethanol, a capillary viscometer can be used to measure the time it takes for a
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fixed volume of liquid to flow through a capillary of a known diameter.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant

temperature water bath, and a stopwatch.

Procedure:

Introduce the 2-Isopropoxyethanol sample into the viscometer.

Place the viscometer in the constant temperature bath and allow it to equilibrate.

By applying suction or pressure, draw the liquid up through the capillary to the starting

mark.

Measure the time required for the liquid to flow between two marked points on the

capillary.

Calculate the kinematic viscosity using the measured flow time and the viscometer

constant. The dynamic viscosity can be calculated by multiplying the kinematic viscosity by

the density of the liquid at the same temperature.

Synthesis of 2-Isopropoxyethanol
The industrial synthesis of 2-Isopropoxyethanol typically involves the reaction of ethylene

oxide with isopropanol. This reaction is usually catalyzed by an acid or a base.

Reaction: C₂H₄O + (CH₃)₂CHOH → (CH₃)₂CHOCH₂CH₂OH

Reactants: Ethylene oxide, Isopropanol

Catalyst: A suitable acid (e.g., sulfuric acid) or base (e.g., sodium hydroxide).

General Procedure:

Isopropanol is charged into a reactor.

The catalyst is added to the isopropanol.
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Ethylene oxide is then slowly introduced into the reactor under controlled temperature and

pressure. The reaction is exothermic and requires careful monitoring to prevent runaway

reactions.

After the reaction is complete, the catalyst is neutralized.

The crude product is then purified, typically by distillation, to separate the desired 2-
Isopropoxyethanol from unreacted isopropanol and any byproducts.

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis of 2-
Isopropoxyethanol.
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Caption: Synthesis Workflow of 2-Isopropoxyethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

